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Compound of Interest

Compound Name: JNJ-26070109

Cat. No.: B15615440

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
JNJ-26070109, a potent, orally bioactive cholecystokinin 2 (CCK2) receptor antagonist. Given
the absence of a publicly available, specific Safety Data Sheet (SDS), this information is based
on guidelines for handling potent research compounds and data from a representative SDS for
a similar small molecule. A thorough risk assessment should be conducted for all planned
experimental procedures.

Personal Protective Equipment (PPE)

A risk-based approach is essential for selecting the appropriate level of PPE. The following
table summarizes recommended PPE for laboratory activities involving JNJ-26070109.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Powder)

- Full-face powered air-
purifying respirator (PAPR) or
N95/FFP3 respirator within a
certified chemical fume hood.-
Disposable, solid-front lab coat
with tight-fitting cuffs.- Double-
gloving (e.g., nitrile gloves).-
Disposable sleeves.- Safety
glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and
inhalation of the potent
compound in powder form. Full
respiratory protection and
double gloving are critical to

prevent exposure.[1]

Solution Preparation

- Certified chemical fume hood
or other ventilated enclosure.-
Lab coat.- Safety glasses with
side shields or chemical splash
goggles.- Single pair of
chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization
compared to handling
powders, but potential for

splashes and spills still exists.

[1]

General Laboratory Handling

- Lab coat.- Safety glasses.-

Nitrile gloves.

Standard laboratory practice to
prevent contamination of
personal clothing and protect

against incidental contact.[2]

Operational Plans
Engineering Controls

e Ventilation: All work with solid INJ-26070109 should be conducted in a certified chemical
fume hood or other appropriate ventilated enclosure to minimize inhalation exposure.[3][4]

o Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

in the work area.[3]

First Aid Measures

In the event of exposure, follow these immediate steps:
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
while holding the eyelids open. Seek prompt medical attention.[3]

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.[3]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[3]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[3]

Disposal Plan

The disposal of INJ-26070109 and all contaminated materials must be managed as hazardous
waste to prevent environmental contamination and accidental exposure.
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Waste Type

Disposal Procedure

Rationale

Unused/Expired Compound

- Collect in a clearly labeled,
sealed, and compatible
container.- Dispose of through
a certified hazardous waste

vendor.

To prevent the release of the
potent compound into the
environment. Do not dispose
of down the drain or in regular
trash.[1]

Contaminated Labware (e.qg.,

vials, pipette tips)

- Collect in a designated,
puncture-resistant, and sealed
container.- Label as
"Hazardous Waste" with the

name of the compound.

To prevent accidental
exposure from contaminated

sharps and other labware.[1]

Contaminated PPE (e.g.,

gloves, lab coat)

- Carefully remove PPE to
avoid self-contamination.-
Place in a sealed bag or
container labeled as

hazardous waste.

To ensure all potentially
contaminated disposable items
are handled as hazardous

waste.[1]

Aqueous Waste

- Collect in a sealed, labeled
container.- Do not mix with
other waste streams unless

compatibility is confirmed.

To prevent uncontrolled
chemical reactions and ensure
proper disposal of liquid waste

containing the compound.[1]

Experimental Workflow

The following diagram outlines the key steps for safely handling JINJ-26070109 in a research

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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